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Compound of Interest

Compound Name: Isobutyl phenylacetate

Cat. No.: B089437

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of isobutyl phenylacetate and its structural
isomers—n-butyl phenylacetate, sec-butyl phenylacetate, and tert-butyl phenylacetate—for
fragrance applications. The information presented herein is intended to assist in the selection of
fragrance components by providing available experimental data and standardized evaluation
methodologies.

Introduction to Butyl Phenylacetate Isomers

Isobutyl phenylacetate and its isomers are esters of phenylacetic acid and the four isomers of
butanol. These compounds share the same molecular formula (C12H1602) but differ in the
branching of the butyl group. This structural variance significantly influences their olfactory
characteristics and physical properties, making them distinct ingredients in the perfumer's
palette.

Chemical Structures:
e n-Butyl Phenylacetate: The straight-chain isomer.

» Isobutyl Phenylacetate: Features a branched chain with a methyl group on the second
carbon of the propyl chain.
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e sec-Butyl Phenylacetate: The phenylacetate group is attached to a secondary carbon of the
butyl chain.

o tert-Butyl Phenylacetate: The phenylacetate group is attached to a tertiary carbon of the butyl
chain.

Comparative Performance Data

The following table summarizes the olfactory and physicochemical properties of isobutyl
phenylacetate and its isomers. It is important to note that directly comparative, quantitative
experimental data for all isomers from a single source is limited in publicly available literature.
Therefore, some data points are representative values based on available information for

similar compounds.
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Isobutyl n-Butyl sec-Butyl tert-Butyl
Property
Phenylacetate Phenylacetate Phenylacetate Phenylacetate
CAS Number 102-13-6[1] 122-43-0[2] 25360-63-8 540-88-5
Sweet, floral,
Sweet, honey, ) .
honey, fruity with ) Woody,
] cocoa, floral, ] Fruity,
Fragrance Profile ] hay-like and camphoraceous|
fruity, waxy[1][3] pleasant[5]
cocoa 7]
[41[5]
nuances[6]
Data not
available for
phenylacetate; n-
Data not Data not Data not
Odor Threshold ] butyl acetate has ] ]
available available available
a threshold of
0.63t07.4
ppmM[8]
Tenacity on Approximately 96  Approximately Data not Data not
Smelling Strip hours[3] 2.08 hours[6] available available
. . Data not
Boiling Point (°C)  253[4] 258-260[9] ] 97.8[4]
available
Vapor Pressure Data not
~0.0133[10] ~0.011[9] ] 42 @ 20°C[4]
(mmHg @ 25°C) available
Gourmand,
oriental, and Aromatic Potential for
General

Applications

floral fragrances
to add honey-

cocoa notes[1]

perfumes for

cosmetics|[6]

fragrance use

woody top notes

in fragrances|7]

Experimental Protocols

Accurate and reproducible evaluation of fragrance materials is critical. The following are

detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)
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GC-O is a technique that combines the separation capabilities of gas chromatography with the
human nose as a detector to identify odor-active compounds in a sample.

Obijective: To identify and characterize the individual odor components of each butyl
phenylacetate isomer.

Methodology:

o Sample Preparation: Prepare dilute solutions of each isomer in a suitable solvent (e.g.,
ethanol) at a concentration appropriate for GC analysis (typically 1-10%).

e Instrumentation: A gas chromatograph equipped with a sniffing port and a mass
spectrometer (MS) detector is used. The column effluent is split between the MS detector
and the sniffing port.

e GC Conditions:

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).

[¢]

Injector Temperature: 250°C.

[¢]

Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a
rate of 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

o

o Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records
the retention time, odor descriptor, and intensity of each detected scent.

o Data Analysis: The data from the olfactometry is correlated with the peaks from the MS
detector to identify the chemical compounds responsible for each odor.

Sensory Panel Analysis for Odor Threshold and Tenacity

Sensory panels are essential for determining how a fragrance is perceived by humans.

Objective: To determine the odor detection threshold and the tenacity (longevity) of each
iIsomer on a substrate.
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Methodology for Odor Threshold Determination (Based on ASTM E679-04):[11]

o Panel Selection: A panel of at least 15-20 trained assessors with normal olfactory acuity is
selected.

o Sample Preparation: A series of ascending concentrations of each isomer is prepared in an
odorless solvent (e.g., diethyl phthalate or ethanol).

e Procedure (Forced-Choice Ascending Concentration Series):

o Assessors are presented with three samples in a triangular test format: two are blanks
(solvent only), and one contains the fragrance material at a specific concentration.

o The assessors are asked to identify the odd sample.

o The concentration is gradually increased in steps until the assessor can reliably detect the
difference.

o Data Analysis: The geometric mean of the last concentration missed and the first
concentration correctly identified is taken as the individual's threshold. The group threshold is
the geometric mean of the individual thresholds.

Methodology for Tenacity Evaluation:
o Substrate: Standard fragrance testing strips (blotters) are used.

o Sample Application: A standardized amount (e.g., 0.1 mL) of a 10% solution of each isomer
in ethanol is applied to a blotter.

» Evaluation: Trained panelists evaluate the odor intensity of the blotters at specific time
intervals (e.g., 0, 1, 4, 8, 24, 48, and 96 hours) in a controlled environment (20-22°C, 40-60%
humidity).

o Data Analysis: The odor intensity is rated on a labeled magnitude scale (e.g., 0 = no odor, 5
= very strong odor). The tenacity is reported as the time at which the odor is no longer
readily detectable.
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for a comprehensive comparison of the
fragrance performance of isobutyl phenylacetate and its isomers.
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Caption: Workflow for Comparative Fragrance Performance Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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